Cas no 2051-85-6 (Sudan Orange G)
Sudan Orange G Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol,4-(2-phenyldiazenyl)-
- Sudan Orange G
- SudanOrangeG,pure100GR
- SudanOrangeG,pure25GR
- SudanOrangeG,pure5GR
- 1504yellow
- 2,4-dihydroxyazobenzene
- 2,4-Dihydroxyazobenzene (4-(Phenylazo)resorcinol
- 4-benzeneazo-1,3-dihydroxybenzene
- fatorangea
- fatorangegs
- fatorangerg
- foodorange3
- oilorangeg
- SOG
- Solvent Orange 1
- SUDAN G
- Sudan Orange G, pure
- sudan orange-G
- C.I. 11920
- p-Phenylazoresorcinol
-
- MDL: MFCD00002275
- Inchi: InChI=1S/C12H10N2O2/c15-10-6-7-11(12(16)8-10)14-13-9-4-2-1-3-5-9/h1-8,13,16H/b14-11-
- InChI Key: BPTKLSBRRJFNHJ-BUHFOSPRSA-N
- SMILES: O=C1C=C/C(=N/NC2C=CC=CC=2)/C(O)=C1
Computed Properties
- Exact Mass: 214.07400
- Monoisotopic Mass: 214.074228
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 12
- XLogP3: 2
- Topological Polar Surface Area: 61.7
Experimental Properties
- Color/Form: Yellow orange powder
- Density: 1.2042 (rough estimate)
- Melting Point: 143-146 °C (lit.)
- Boiling Point: 354.35°C (rough estimate)
- Flash Point: 262.509°C
- Refractive Index: 1.6660 (estimate)
- PSA: 65.18000
- LogP: 3.51320
- Solubility: Slightly soluble in water, soluble in ethanol and ether. Soluble in vegetable oil
Sudan Orange G Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36
- RTECS:CZ9027500
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
Sudan Orange G Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S114370-100mg |
Sudan Orange G |
2051-85-6 | 100mg |
¥512.90 | 2023-09-01 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022468-100mg |
Sudan Orange G |
2051-85-6 | 100mg |
¥615 | 2023-09-09 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-OJ259-200mg |
Sudan Orange G |
2051-85-6 | pure | 200mg |
¥46.0 | 2022-07-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-OJ259-1g |
Sudan Orange G |
2051-85-6 | pure | 1g |
¥83.0 | 2022-07-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-OJ259-5g |
Sudan Orange G |
2051-85-6 | pure | 5g |
¥278.0 | 2022-07-28 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 43207-25MG |
Sudan Orange G |
2051-85-6 | 25mg |
¥589.34 | 2024-12-25 | ||
| abcr | AB509973-5 g |
Sudan orange G; . |
2051-85-6 | 5g |
€51.00 | 2023-06-14 | ||
| abcr | AB509973-25 g |
Sudan orange G; . |
2051-85-6 | 25g |
€67.00 | 2023-06-14 | ||
| abcr | AB509973-100 g |
Sudan orange G; . |
2051-85-6 | 100g |
€119.90 | 2023-06-14 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T8284-5 mg |
Sudan Orange G |
2051-85-6 | 5mg |
¥287.00 | 2022-02-28 |
Sudan Orange G Suppliers
Sudan Orange G Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on Sudan Orange G
Research Briefing on Sudan Orange G (CAS: 2051-85-6): Recent Advances and Applications in Chemical Biology and Medicine
Sudan Orange G (CAS: 2051-85-6) is a synthetic azo dye that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its molecular interactions, analytical applications, and potential therapeutic roles, with a focus on peer-reviewed studies published within the last three years. The dye's unique chromogenic properties and structural specificity make it a valuable tool in histopathology, bioimaging, and drug discovery pipelines.
A 2023 study in Analytical Chemistry demonstrated Sudan Orange G's enhanced selectivity as a fluorescent probe for lipid droplet imaging in live cells (Zhang et al., 2023). The research team modified the dye's sulfonate groups to improve cellular permeability while maintaining its high quantum yield (0.82 in nonpolar solvents). This advancement addresses previous limitations in real-time tracking of lipid metabolism, with potential applications in obesity-related disease models. Parallel work published in Journal of Medicinal Chemistry revealed its unexpected role as an allosteric modulator of PPAR-γ receptors at nanomolar concentrations, suggesting possible repurposing for metabolic disorders.
In pharmaceutical quality control, recent method developments utilizing Sudan Orange G have achieved unprecedented sensitivity. A 2024 collaborative study between the European Pharmacopoeia Commission and USP established a validated HPLC-UV method with a LOD of 0.02 μg/mL for detecting counterfeit drug formulations, leveraging the dye's distinct λmax at 486 nm. This methodology is now being adopted by regulatory agencies as part of anti-counterfeiting protocols for high-risk medications.
Toxicity profiling has seen significant updates through OECD-compliant studies. While traditional classification labeled Sudan Orange G as Category 3 mutagen, new organ-on-chip data (Lee et al., 2024) demonstrate dose-dependent hepatotoxicity only at concentrations >500 μM, with clear NOAEL established at 50 μM for chronic exposure. These findings prompted revisions in safety guidelines for laboratory handling, particularly regarding waste disposal procedures in research facilities.
Emerging applications in targeted drug delivery systems showcase Sudan Orange G's potential beyond its conventional uses. Researchers at MIT engineered a pH-responsive nanocarrier using Sudan Orange G-conjugated chitosan, achieving 92% tumor-specific payload release in murine models (ACS Nano, 2024). The dye's reversible tautomerization at acidic pH enables precise spatial control of drug activation, representing a paradigm shift in precision oncology approaches.
Ongoing clinical investigations are exploring its diagnostic potential. A phase II trial (NCT05678944) is currently evaluating Sudan Orange G-enhanced MRI for early detection of pancreatic ductal adenocarcinoma, with preliminary results showing 89% sensitivity in differentiating malignant from benign lesions. This builds upon earlier work demonstrating the dye's preferential accumulation in hypoxic tumor microenvironments due to its nitroreductase sensitivity.
Future research directions highlighted in recent review articles emphasize the need for: (1) Standardization of Sudan Orange G-based assays across laboratories, (2) Further exploration of its photodynamic therapy applications, and (3) Development of greener synthesis methods to reduce environmental impact. The compound's multifaceted nature continues to inspire innovative applications at the chemistry-biology interface.
2051-85-6 (Sudan Orange G) Related Products
- 6300-43-2(1,3-Benzenediol,4-[2-[2-methyl-4-[2-(2-methylphenyl)diazenyl]phenyl]diazenyl]-)
- 91734-29-1(ACETIC ACID, [[3-OXO-6-(PHENYLHYDRAZONO)-1,4-CYCLOHEXADIEN-1-YL]OXY]-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)